Cas no 561009-03-8 (N-6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl-N-butyl-2-chloroacetamide)

N-6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl-N-butyl-2-chloroacetamide structure
561009-03-8 structure
Product Name:N-6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl-N-butyl-2-chloroacetamide
CAS No:561009-03-8
MF:C14H23ClN4O3
MW:330.810422182083
CID:3105934
PubChem ID:2453591
Update Time:2025-04-21

N-6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl-N-butyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

    • <br>N-(6-Amino-1-isobutyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-N-butyl- 2-chloro-acetamide
    • N-6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl-N-butyl-2-chloroacetamide
    • EN300-06034
    • N-[6-amino-1-(2-methylpropyl)-2,4-dioxopyrimidin-5-yl]-N-butyl-2-chloroacetamide
    • N-[6-Amino-1,2,3,4-tetrahydro-1-(2-methylpropyl)-2,4-dioxo-5-pyrimidinyl]-N-butyl-2-chloroacetamide
    • UPCMLD0ENAT0518-3051:001
    • DTXSID201114529
    • LXA00903
    • N-(6-Amino-1-isobutyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-N-butyl-2-chloro-acetamide
    • N-[6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl]-N-butyl-2-chloroacetamide
    • 561009-03-8
    • CS-0220199
    • Z56928928
    • AKOS001061116
    • Inchi: 1S/C14H23ClN4O3/c1-4-5-6-18(10(20)7-15)11-12(16)19(8-9(2)3)14(22)17-13(11)21/h9H,4-8,16H2,1-3H3,(H,17,21,22)
    • InChI Key: JCEJKDFNGPIJBE-UHFFFAOYSA-N
    • SMILES: ClCC(N(CCCC)C1C(NC(N(C=1N)CC(C)C)=O)=O)=O

Computed Properties

  • Exact Mass: 330.1458683Da
  • Monoisotopic Mass: 330.1458683Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 95.7Ų

N-6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl-N-butyl-2-chloroacetamide Pricemore >>

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